4-chloro-N-ethylbenzamide
Overview
Description
Synthesis Analysis
While specific synthesis methods for 4-chloro-N-ethylbenzamide were not found, there are general methods for the synthesis of benzamide derivatives . These methods often involve the use of computational chemical synthesis analysis and pathway design .Chemical Reactions Analysis
The chemical reactions involving 4-chloro-N-ethylbenzamide would depend on its specific chemical structure and properties . Without more specific information, it’s difficult to provide a detailed analysis.Scientific Research Applications
Applications in Chemical Synthesis and Modification
- Synthesis of Novel Compounds: 4-chloro-N-ethylbenzamide is used as a starting material or intermediate in the synthesis of various novel compounds. For instance, it was involved in creating a new CCR5 antagonist, a non-peptide compound potentially useful in medical research (H. Bi, 2015).
- Crystal Structure and Spectroscopic Properties: The compound has been a subject of interest in studies focused on understanding its crystal structure and spectroscopic properties, which are essential in materials science and pharmaceuticals (Dian He et al., 2014).
- Platinum-Catalyzed Reactions: It has been used in platinum-catalyzed intermolecular reactions, indicating its potential in advanced synthetic chemistry (Xiang Wang and R. Widenhoefer, 2004).
Role in Pharmacological Research
- Anticonvulsant Agents: Derivatives of 4-chloro-N-ethylbenzamide have been designed and evaluated as potential anticonvulsant agents, exploring their effectiveness in binding to benzodiazepine receptors (M. Faizi et al., 2017).
- Dopamine Receptor Studies: This chemical has been used in studies to understand its binding profile to various receptors like dopamine D(4), serotonin 5-HT(1A), and adrenergic alpha(1) receptors, which is crucial in developing treatments for neurological disorders (R. Perrone et al., 2000).
Analytical and Physical Chemistry Applications
- Molar Refraction and Polarizability: Research has been conducted to understand the molar refraction and polarizability of related compounds, which is significant in the field of physical chemistry (R. Sawale et al., 2016).
- Metabolite Identification: It's used in identifying metabolites in biological systems, such as in cattle urine, which is vital for understanding drug metabolism and environmental impact studies (R. D. Jones et al., 2005).
Materials Science and Engineering
- Polyimide Synthesis: The compound is relevant in synthesizing new polyimides, which are crucial materials in various engineering applications (M. Butt et al., 2005).
properties
IUPAC Name |
4-chloro-N-ethylbenzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO/c1-2-11-9(12)7-3-5-8(10)6-4-7/h3-6H,2H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXRYLYLDCHDRSJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=CC=C(C=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20181426 | |
Record name | Benzamide, 4-chloro-N-ethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20181426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-ethylbenzamide | |
CAS RN |
26930-17-6 | |
Record name | Benzamide, 4-chloro-N-ethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0026930176 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC405478 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=405478 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzamide, 4-chloro-N-ethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20181426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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